Cas no 1261965-41-6 (4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid
• CAS No: 1261965-41-6
• MF: C₁₄H₈FNO₃
• MW: 257.216627120972
• MDL: MFCD18320154
• CID: 2766464
• PubChem ID: 53226066
• Update Time: 2025-06-09

4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-CYANO-2-FLUOROPHENYL)-3-HYDROXYBENZOIC ACID
• 4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid, 95%
• DTXSID00689798
• 5'-Cyano-2'-fluoro-2-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• 1261965-41-6
• MFCD18320154
• 4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid

• MDL： MFCD18320154
• Inchi： 1S/C14H8FNO3/c15-12-4-1-8(7-16)5-11(12)10-3-2-9(14(18)19)6-13(10)17/h1-6,17H,(H,18,19)
• InChI Key： JKMKWRCISWTOBE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=CC(C(=O)O)=CC=1O

Computed Properties

• Exact Mass: 257.04882128Da
• Monoisotopic Mass: 257.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3Ų

Additional information on 4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid

Introduction to 4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic Acid (CAS No. 1261965-41-6)

4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid, identified by its CAS number 1261965-41-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a cyano group and a fluorine atom substituent on the phenyl ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various applications in medicinal chemistry and drug discovery.

The< strong>4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid molecule exhibits a balance of hydrophilicity and lipophilicity, which is crucial for its potential role as an intermediate in the synthesis of bioactive molecules. The hydroxyl group at the third position and the cyano group at the fifth position contribute to its reactivity, enabling it to participate in various chemical transformations. These transformations are essential for the development of novel therapeutic agents targeting a wide range of diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the< strong>4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid as a promising scaffold for designing inhibitors of enzymes involved in inflammatory pathways. Studies have demonstrated that benzoic acid derivatives can modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in the production of pro-inflammatory mediators. The fluorine substituent, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug development.

In addition to its anti-inflammatory potential, 4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid has been investigated for its role in anticancer research. The cyano group has been found to interact with biological targets such as kinases and transcription factors, disrupting cancer cell proliferation and survival mechanisms. Preclinical studies have suggested that this compound may induce apoptosis in certain cancer cell lines while minimizing toxicity to healthy cells. These findings have opened new avenues for developing targeted therapies against various types of cancer.

The< strong>CAS number 1261965-41-6 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers who are collaborating across different institutions and disciplines. The CAS registry system helps in cataloging chemical substances, facilitating their retrieval and comparison during research and development processes.

The synthesis of< strong>4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine and cyano groups efficiently. These methods not only improve the efficiency of synthesis but also minimize environmental impact by reducing waste generation.

The pharmacokinetic properties of< strong>4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid are another area of interest. Studies have shown that benzoic acid derivatives exhibit good oral bioavailability and metabolic stability, which are critical factors for drug efficacy. The presence of both hydrophilic and lipophilic moieties enhances its solubility in both aqueous and lipid environments, facilitating absorption and distribution throughout the body.

In conclusion, 4-(5-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid (CAS No. 1261965-41-6) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for developing drugs targeting inflammation, cancer, and other diseases. Ongoing research continues to uncover new therapeutic possibilities, reinforcing its importance in modern medicine.